RSRFC9
Description
RSRFC9, also known as myocyte enhancer factor 2A (MEF2A), is a transcription factor belonging to the MEF2 family, which regulates gene expression critical for muscle development, neuronal differentiation, and cardiovascular function . Structurally, this compound contains a MADS-box domain and a Mef2-type DNA-binding domain, enabling sequence-specific DNA interactions . Unlike isoforms MEF2 and MEFA, which are restricted to skeletal/cardiac muscle and brain tissues, this compound and its isoform RSRFC4 are ubiquitously expressed across all tissues .
Properties
CAS No. |
145892-43-9 |
|---|---|
Molecular Formula |
C15H12N2 |
Synonyms |
RSRFC9 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Features of RSRFC9:
- Gene ID : 4205 (Human), located at 15q26.3 .
- Protein Isoforms : Includes RSRFC4 and this compound, differing in tissue specificity .
- Disease Association : Linked to autosomal dominant coronary artery disease 1 (ADCAD1) due to mutations affecting vascular smooth muscle regulation .
Comparative Analysis with Similar Compounds
This compound is part of the SRF/MEF2 protein family, which shares structural and functional roles in transcriptional regulation. Below is a systematic comparison with closely related compounds:
Structural Comparison
Key Findings :
Tissue-Specific Expression
Key Findings :
Functional and Disease Associations
Key Findings :
- This compound’s interaction with HDAC4 and MAPK7 modulates its transcriptional activity, linking it to hypertrophic signaling .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
